Cas no 1394346-75-8 (Benzoic acid, 2-chloro-5-[(2,4-difluorophenyl)methylamino]-)

• Product Name: Benzoic acid, 2-chloro-5-[(2,4-difluorophenyl)methylamino]-
• CAS No: 1394346-75-8
• MF: C₁₄H₁₀ClF₂NO₂
• MW: 297.684509754181
• CID: 2140831
• Update Time: 2023-11-19

Benzoic acid, 2-chloro-5-[(2,4-difluorophenyl)methylamino]- Chemical and Physical Properties

Names and Identifiers

• 2-chloro-5-[(2,4-difluoro-phenyl)-methyl-amino]-benzoic acid
• CID 90000552
• Benzoic acid, 2-chloro-5-[(2,4-difluorophenyl)methylamino]-

• Inchi： 1S/C14H10ClF2NO2/c1-18(13-5-2-8(16)6-12(13)17)9-3-4-11(15)10(7-9)14(19)20/h2-7H,1H3,(H,19,20)
• InChI Key： IYLKVPPMUISIBO-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C(=O)O)N(C)C1C=CC(=CC=1F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 358
• Topological Polar Surface Area: 40.5

Experimental Properties

• Density: 1.438±0.06 g/cm3(Predicted)
• Boiling Point: 454.3±45.0 °C(Predicted)
• pka: 2.86±0.25(Predicted)